N-BOC-1,1-dioxothiomorpholine

• IUPAC Name: tert-butyl 1,1-dioxo-1,4-thiazinane-4-carboxylate
• InChI: InChI=1S/C9H17NO4S/c1-9(2,3)14-8(11)10-4-6-15(12,13)7-5-10/h4-7H2,1-3H3
• InChI Key: UPIBPNFZLMUGQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCS(=O)(=O)CC1
• Molecular Formula: C9H17NO4S
• Molecular Weight: 235.30 g/mol
• CAS RN: 215791-95-0

Description

N-BOC-1,1-dioxothiomorpholine, also known as tert-butyl 4-thiomorpholinecarboxylate 1,1-dioxide, is a chemical compound with the molecular formula C9H17NO4S. It has a molecular weight of 235.3. The compound is typically a white to yellow solid.

Synthesis Analysis

The formation of Boc-protected amines and amino acids, such as N-BOC-1,1-dioxothiomorpholine, is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O. Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used.

Molecular Structure Analysis

The InChI code for N-BOC-1,1-dioxothiomorpholine is 1S/C9H17NO4S/c1-9(2,3)14-8(11)10-4-6-15(12,13)7-5-10/h4-7H2,1-3H3. This code provides a specific string of characters that represent the molecular structure of the compound.

Chemical Reactions Analysis

N-Boc deprotection is a common reaction in pharmaceutical research and development, as well as pharma manufacturing. The Boc group is stable towards most nucleophiles and bases.

Physical And Chemical Properties Analysis

N-BOC-1,1-dioxothiomorpholine is a white to yellow solid. More detailed physical and chemical properties may require specific experimental measurements.

Safety And Hazards

For safety information and potential hazards associated with N-BOC-1,1-dioxothiomorpholine, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Future Directions

The use of N-BOC-1,1-dioxothiomorpholine and similar compounds is prevalent in the field of peptide synthesis. Future research may focus on improving the efficiency of reactions involving these compounds, as well as exploring new applications in pharmaceutical research and development.

Synthesis routes and methods I

Procedure details

tert-Butyl thiomorpholine-4-carboxylate (1.91 g, 9.42 mol) was dissolved in dichloromethane (50 ml); m-chloroperbenzoic acid (5.0 g, 19 mmol) was gradually added while cooled with ice bath, stirred, and under nitrogen atmosphere; and the reaction mixture was stirred at room temperature for 12 hours. After addition of a saturated aqueous solution of sodium thiosulfate, the reaction mixture was kept stirred for a while; and this was subjected to extraction with ethyl acetate, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. Triethylamine (8.1 ml, 58 ml) were added to the obtained crystals; and the reaction mixture was stirred at room temperature. tert-Butoxycarbonyl dicarbonate (13.3 ml, 58 mmol) was added thereto; and the reaction mixture was stirred at room temperature for 10 hours. The reaction mixture was concentrated under reduced pressure; and the obtained crystals were suspended with a solvent mixture of diethyl ether:ethanol=10:1, filtered off, washed with diethyl ether and dried under aeration to yield the title compound as colorless crystals (2.03 g, 8.63 mmol, 91.6%).

Synthesis routes and methods II

Procedure details

tert-Butyl thiomorpholine-4-carboxylate (1.91 g, 9.42 mmol) was dissolved in dichloromethane (50 ml); m-chloroperbenzoic acid (5.0 g, 19 mmol) was gradually added while cooled with ice bath, stirred, and under nitrogen atmosphere; and the reaction mixture was stirred at room temperature for 12 hours. After addition of a saturated aqueous solution of sodium thiosulfate, the reaction mixture was kept stirred for a while; and this was subjected to extraction with ethyl acetate, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. Triethylamine (8.1 ml, 58 mmol) were added to the obtained crystals; and the reaction mixture was stirred at room temperature. tert-Butoxycarbonyl dicarbonate (13.3 ml, 58 mmol) was added thereto; and the reaction mixture was stirred at room temperature for 10 hours. The reaction mixture was concentrated under reduced pressure; and the obtained crystals were suspended with a solvent mixture of diethyl ether:ethanol=10:1, filtered off, washed with diethyl ether and dried under aeration to yield the title compound as colorless crystals (2.03 g, 8.63 mmol, 91.6%).